Cas no 1798390-47-2 (CEFAZOLIN IMPURITY B)

• Product Name: CEFAZOLIN IMPURITY B
• CAS No: 1798390-47-2
• MF: C₁₆H₂₀N₄O₄S₃
• MW: 428.549399375916
• CID: 4728991
• Update Time: 2023-11-19

CEFAZOLIN IMPURITY B Chemical and Physical Properties

Names and Identifiers

• (6R,7R)-3-((5-methyl-1,3,4-thiadiazol-2-ylthio)methyl)-8-oxo-7-pivalamido-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• CID 124519572
• 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[(2,2-dimethyl-1-oxopropyl)amino]-3-[[(5-methyl-1,3,4-thiadiazol-2-yl)thio]methyl]-8-oxo-, (6R,7S)-rel-
• CEFAZOLIN IMPURITY B

• Inchi： 1S/C16H20N4O4S3/c1-7-18-19-15(27-7)26-6-8-5-25-12-9(17-14(24)16(2,3)4)11(21)20(12)10(8)13(22)23/h9,12H,5-6H2,1-4H3,(H,17,24)(H,22,23)/t9-,12-/m1/s1
• InChI Key： PYQNLAKCAGCVKA-BXKDBHETSA-N
• SMILES： S1CC(CSC2=NN=C(C)S2)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(C(C)(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 694
• XLogP3: 0.8
• Topological Polar Surface Area: 191

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• pka: 2.62±0.50(Predicted)